Cas no 34221-21-1 (4-hydroxy-3-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester)

• Product Name: 4-hydroxy-3-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester
• CAS No: 34221-21-1
• MF: C₂₃H₃₀N₂O₅
• MW: 414.494706630707
• CID: 2059267
• Update Time: 2025-03-28

4-hydroxy-3-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester Chemical and Physical Properties

Names and Identifiers

• 1',2'-e][1,5]diazocin-2-yl ester
• Cinevanin
• 4-Hydroxy-3-methoxybenzoic acid [(2S,7aα,14aβ)-dodecahydro-11-oxo-7α,14α-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-2β-yl] ester
• Cinevanine
• 4-hydroxy-3-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester

• Inchi： 1S/C23H30N2O5/c1-29-21-10-14(5-6-20(21)26)23(28)30-17-7-8-24-12-15-9-16(19(24)11-17)13-25-18(15)3-2-4-22(25)27/h5-6,10,15-19,26H,2-4,7-9,11-13H2,1H3
• InChI Key： AMMMAZLQEYJIKN-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C(OC2CC3N(CC4C5CCCC(N5CC3C4)=O)CC2)=O)C=1

Computed Properties

• Exact Mass: 414.215
• Monoisotopic Mass: 414.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3A^2
• XLogP3: 1.411

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids